Cas no 1185301-93-2 (N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride)

• Product Name: N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride
• CAS No: 1185301-93-2
• MF: C₁₅H₁₇ClN₂O₂
• MW: 292.760682821274
• CID: 1074428
• PubChem ID: 46735563
• Update Time: 2025-10-20

N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-[3-(2-Amino-4-methylphenoxy)phenyl]acetamide hydrochloride
• N-(3-(2-Amino-4-methylphenoxy)phenyl)acetamide hydrochloride
• N-[3-(2-amino-4-methylphenoxy)phenyl]acetamide;hydrochloride
• AKOS015847985
• 1185301-93-2
• N-(3-(2-Amino-4-methylphenoxy)phenyl)acetamidehydrochloride
• N-[3-(2-Amino-4-methylphenoxy)phenyl]acetamidehydrochloride
• N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride

• MDL： MFCD11506373
• Inchi： 1S/C15H16N2O2.ClH/c1-10-6-7-15(14(16)8-10)19-13-5-3-4-12(9-13)17-11(2)18;/h3-9H,16H2,1-2H3,(H,17,18);1H
• InChI Key： UNBIXAVFNJXYDD-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC=CC(=C1)NC(C)=O)C1C=CC(C)=CC=1N

Computed Properties

• Exact Mass: 292.0978555g/mol
• Monoisotopic Mass: 292.0978555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride

Comprehensive Overview of N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride (CAS 1185301-93-2)

N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride (CAS 1185301-93-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, is a hydrochloride salt form of a phenylacetamide derivative. Its unique structural features, including the 2-amino-4-methylphenoxy moiety, make it a valuable intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential applications due to its bioactive properties and molecular stability.

The compound's CAS number 1185301-93-2 serves as a unique identifier in chemical databases, ensuring precise tracking and regulatory compliance. In recent years, the demand for N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride has increased, driven by its relevance in drug discovery and medicinal chemistry. Its hydrochloride salt form enhances solubility, a critical factor in formulation development. This attribute aligns with current trends in pharmaceutical optimization, where improving bioavailability is a top priority.

One of the most searched questions related to this compound is: "What are the applications of N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride in drug development?" Studies suggest its potential as a building block for kinase inhibitors and receptor modulators, which are pivotal in treating various diseases. The 2-amino-4-methylphenoxy group is particularly noteworthy for its role in enhancing binding affinity to target proteins, a hot topic in computational chemistry and molecular docking studies.

Another trending topic is the compound's synthetic pathway. Researchers often search for "efficient synthesis methods for CAS 1185301-93-2" to streamline production. Recent advancements in green chemistry have introduced catalytic methods that reduce waste and improve yield, addressing sustainability concerns in the pharmaceutical industry. The hydrochloride salt form also simplifies purification, a key consideration for process chemists.

From a regulatory perspective, N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride is not classified as a hazardous material, making it safer to handle in laboratory settings. This aligns with the growing emphasis on lab safety and risk mitigation, topics frequently searched by professionals. Its non-toxic profile further enhances its appeal for preclinical research and in vitro studies.

In summary, N-3-(2-Amino-4-methylphenoxy)phenylacetamide Hydrochloride (CAS 1185301-93-2) is a versatile compound with broad applications in pharmaceutical research. Its structural uniqueness, solubility advantages, and synthetic accessibility make it a focal point for scientists exploring new therapeutic agents. As the industry continues to prioritize efficient drug design and sustainable synthesis, this compound is poised to remain a key player in innovative chemistry.